Cas no 859854-70-9 (4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde)

4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde structure
859854-70-9 structure
Product Name:4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
CAS No:859854-70-9
MF:C7H4ClN3O
MW:181.579159736633
CID:1119327
PubChem ID:21874225
Update Time:2025-09-21

4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-Pyrrolo[2,1-f][1,2,4]triazine-5-carboxaldehyde
    • 4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
    • GHDZGRBHYUJZBN-UHFFFAOYSA-N
    • 859854-70-9
    • 4-chloro-pyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
    • SCHEMBL1219495
    • Inchi: 1S/C7H4ClN3O/c8-7-6-5(3-12)1-2-11(6)10-4-9-7/h1-4H
    • InChI Key: GHDZGRBHYUJZBN-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=O)C=CN2N=CN=1

Computed Properties

  • Exact Mass: 181.0042895g/mol
  • Monoisotopic Mass: 181.0042895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 47.3Ų

4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde Pricemore >>

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